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Compound of Interest

Compound Name:
6-Hydroxyhexyl 4-

methylbenzenesulfonate

Cat. No.: B7800567 Get Quote

Disclaimer: This document provides essential guidance on handling 6-Hydroxyhexyl 4-
methylbenzenesulfonate based on its chemical class. However, a specific Safety Data Sheet

(SDS) for this compound is not publicly available and must be obtained from your chemical

supplier. The supplier's SDS is the primary source of detailed safety and handling information

and must be reviewed before any work begins.

6-Hydroxyhexyl 4-methylbenzenesulfonate belongs to the tosylate class of compounds.

Tosylates are recognized as potent alkylating agents, and as such, this compound should be

handled with extreme caution to minimize exposure.[1] Similar sulfonate esters are known to

cause skin and eye irritation, and some may have carcinogenic properties.[1][2]

Chemical and Physical Properties
While detailed hazard data is not available, the following identifiers for 6-Hydroxyhexyl 4-
methylbenzenesulfonate have been compiled from various sources.
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Property Value Source

CAS Number 75351-33-6 [3][4]

Molecular Formula C13H20O4S [3][4]

Molecular Weight 272.36 g/mol [5]

Common Synonyms

6-HYDROXYHEXYL P-

TOLUENESULFONATE; 1,6-

Hexanediol, mono(4-

methylbenzenesulfonate); 6-

[(4-

methylbenzenesulfonyl)oxy]he

xan-1-ol

[4]

Storage Store at -20°C [3]

Personal Protective Equipment (PPE) Selection
Workflow
The selection of appropriate Personal Protective Equipment is the final and a critical barrier

against chemical exposure.[6] The following diagram outlines the logical workflow for selecting

the necessary PPE when handling 6-Hydroxyhexyl 4-methylbenzenesulfonate.
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Hazard Assessment

Control Measures

Personal Protective Equipment (PPE) Selection

Final Check

Start: Handling 6-Hydroxyhexyl 4-methylbenzenesulfonate

Assess Risk of Exposure
(Inhalation, Skin Contact, Splash)

Engineering Controls:
Work in a certified chemical fume hood

Eye and Face Protection:
Chemical splash goggles and face shield

Hand Protection:
Double-glove with chemical-resistant gloves (e.g., Nitrile)

Body Protection:
Chemical-resistant lab coat, long pants, and closed-toe shoes

Respiratory Protection:
Generally not required in a fume hood.

Consult EHS for tasks with high aerosolization potential.

Verify PPE is appropriate for the task and in good condition.

Click to download full resolution via product page

Caption: PPE selection workflow for handling 6-Hydroxyhexyl 4-methylbenzenesulfonate.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing the risk of exposure.

1. Pre-Handling Preparations:
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Obtain and Review SDS: Secure and thoroughly read the Safety Data Sheet provided by the
supplier of your specific batch of 6-Hydroxyhexyl 4-methylbenzenesulfonate.
Designate a Work Area: All handling of this compound must occur within a certified chemical
fume hood to control potential vapors or dust.[1]
Assemble PPE: Before entering the designated area, don the required personal protective
equipment as outlined in the PPE workflow diagram. This includes, at a minimum:
Chemical splash goggles and a face shield.
Two pairs of chemical-resistant, powder-free nitrile gloves. The outer glove should be placed
over the cuff of the lab coat.[6]
A chemical-resistant laboratory coat.
Long pants and fully enclosed, chemical-resistant footwear.
Prepare for Spills: Ensure a chemical spill kit compatible with sulfonate esters is readily
accessible.

2. Handling the Compound:

Weighing and Transfer: Handle the compound carefully to avoid generating dust or aerosols.
Use tools like spatulas for solid transfers.
In Solution: When making solutions, add the compound slowly to the solvent. If using a
vortexer or sonicator, ensure the container is securely capped.
Avoid Contamination: Do not allow the compound or its solutions to come into contact with
skin or clothing.[1] If contact occurs, immediately follow the first-aid procedures outlined in
the SDS.
Glove Changes: Change gloves regularly, with recommendations varying from every 30 to 60
minutes, and immediately if you know or suspect contamination.[6]

3. Post-Handling Procedures:

Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with the chemical, following your institution's established procedures.
Doffing PPE: Remove PPE in an order that minimizes cross-contamination. Typically, the
outer gloves are removed first, followed by the gown and other protective equipment, with
the inner gloves removed last.
Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
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Proper disposal is critical to ensure safety and environmental compliance. Do not dispose of

this chemical down the drain or in regular trash.[7]

1. Waste Segregation:

All materials contaminated with 6-Hydroxyhexyl 4-methylbenzenesulfonate are
considered hazardous waste.[1]
This includes:
Unused or excess chemical.
Empty containers that held the chemical.
Contaminated consumables such as gloves, pipette tips, and absorbent paper.[1]
Keep this waste stream separate from other chemical wastes unless explicitly permitted by
your institution's guidelines.[1]

2. Waste Collection:

Use a designated, chemically resistant, and sealable container for all solid and liquid waste.
Label the hazardous waste container clearly and accurately as soon as waste is added. The
label should include the chemical name ("6-Hydroxyhexyl 4-methylbenzenesulfonate
Waste") and any other information required by your institution.

3. Final Disposal:

Store the sealed waste container in a designated and secure hazardous waste accumulation
area.
Contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management provider to arrange for pickup and final disposal.
[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.masterorganicchemistry.com/2015/03/10/tosylates-and-mesylates/
https://broadpharm.com/product/BP-28392
https://wap.guidechem.com/encyclopedia/6-hydroxyhexyl-4-methylbenzene-dic908079.html
https://www.chemsrc.com/en/Product/7574492.html
https://www.chemsrc.com/en/Product/7574492.html
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Cyclopentyl_Tosylate.pdf
https://www.benchchem.com/product/b7800567#personal-protective-equipment-for-handling-6-hydroxyhexyl-4-methylbenzenesulfonate
https://www.benchchem.com/product/b7800567#personal-protective-equipment-for-handling-6-hydroxyhexyl-4-methylbenzenesulfonate
https://www.benchchem.com/product/b7800567#personal-protective-equipment-for-handling-6-hydroxyhexyl-4-methylbenzenesulfonate
https://www.benchchem.com/product/b7800567#personal-protective-equipment-for-handling-6-hydroxyhexyl-4-methylbenzenesulfonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7800567?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

